Cas no 2411325-72-7 (tert-butyl 3-(2E)-4-(dimethylamino)but-2-enamido-2,2-dimethyl-2,3-dihydro-1H-indole-1-carboxylate)

• Product Name: tert-butyl 3-(2E)-4-(dimethylamino)but-2-enamido-2,2-dimethyl-2,3-dihydro-1H-indole-1-carboxylate
• CAS No: 2411325-72-7
• MF: C₂₁H₃₁N₃O₃
• MW: 373.489145517349
• CID: 5358308
• PubChem ID: 146097892
• Update Time: 2025-05-26

tert-butyl 3-(2E)-4-(dimethylamino)but-2-enamido-2,2-dimethyl-2,3-dihydro-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z3952173997
• tert-butyl 3-[(2E)-4-(dimethylamino)but-2-enamido]-2,2-dimethyl-2,3-dihydro-1H-indole-1-carboxylate
• Tert-butyl 3-[[(E)-4-(dimethylamino)but-2-enoyl]amino]-2,2-dimethyl-3H-indole-1-carboxylate
• tert-butyl 3-(2E)-4-(dimethylamino)but-2-enamido-2,2-dimethyl-2,3-dihydro-1H-indole-1-carboxylate

• Inchi： 1S/C21H31N3O3/c1-20(2,3)27-19(26)24-16-12-9-8-11-15(16)18(21(24,4)5)22-17(25)13-10-14-23(6)7/h8-13,18H,14H2,1-7H3,(H,22,25)/b13-10+
• InChI Key： QVFYDZZCJIPVCX-JLHYYAGUSA-N
• SMILES： O(C(C)(C)C)C(N1C2C=CC=CC=2C(C1(C)C)NC(/C=C/CN(C)C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 578
• XLogP3: 2.5
• Topological Polar Surface Area: 61.9

Additional information on tert-butyl 3-(2E)-4-(dimethylamino)but-2-enamido-2,2-dimethyl-2,3-dihydro-1H-indole-1-carboxylate

Introduction to Tert-butyl 3-(2E)-4-(dimethylamino)but-2-enamido-2,2-dimethyl-2,3-dihydro-1H-indole-1-carboxylate (CAS No. 2411325-72-7)

Tert-butyl 3-(2E)-4-(dimethylamino)but-2-enamido-2,2-dimethyl-2,3-dihydro-1H-indole-1-carboxylate, identified by its unique Chemical Abstracts Service (CAS) number 2411325-72-7, represents a sophisticated compound with significant potential in the realm of pharmaceutical and biochemical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its structural similarity to certain bioactive scaffolds that exhibit promising pharmacological properties. The compound’s molecular architecture incorporates several key functional groups, including an amide linkage, a tertiary butyl group, and a dimethylamino substituent, which collectively contribute to its unique chemical and biological profile.

The tert-butyl moiety in the compound’s name is a bulky alkyl group that often serves as a protecting group in organic synthesis. Its presence can influence the compound’s solubility, stability, and reactivity, making it a critical consideration in both synthetic planning and potential applications. The 3-(2E)-4-(dimethylamino)but-2-enamido part of the molecule introduces a conjugated system involving an amide bond and an alkene double bond. This conjugation can lead to electronic delocalization, which may affect the compound’s spectroscopic properties and interactions with biological targets. Additionally, the dimethylamino group is known for its basicity and ability to participate in hydrogen bonding, further enhancing the compound’s potential for biological activity.

The core structure of Tert-butyl 3-(2E)-4-(dimethylamino)but-2-enamido-2,2-dimethyl-2,3-dihydro-1H-indole-1-carboxylate is built around a dihydropyridine-like scaffold, which is commonly found in various pharmacologically active molecules. The indole ring system is particularly noteworthy, as it is a privileged scaffold in medicinal chemistry due to its presence in numerous natural products and drugs. For instance, indole derivatives are well-known for their roles in modulating neurotransmitter systems and have been explored for their potential in treating neurological disorders. The incorporation of additional functional groups into this scaffold can lead to novel compounds with enhanced or modified biological activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of complex molecules with greater accuracy. In the case of Tert-butyl 3-(2E)-4-(dimethylamino)but-2-enamido-2,2-dimethyl-2,3-dihydro-1H-indole-1-carboxylate, computational studies have suggested that its structure may allow it to interact with specific protein targets involved in inflammatory pathways. This hypothesis is supported by the presence of regions that can engage in hydrophobic interactions and hydrogen bonding, key features for binding to biological macromolecules. Such interactions are crucial for modulating cellular processes and have implications for developing therapeutic agents.

The synthesis of Tert-butyl 3-(2E)-4-(dimethylamino)but-2-enamido-2,2-dimethyl-2,3-dihydro-1H-indole-1-carboxylate presents unique challenges due to its complex architecture. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled chemists to build intricate structures with high precision. The use of protecting groups, such as the tert-butyl ester, allows for selective modification of different functional groups during synthesis while maintaining overall structural integrity.

In terms of potential applications, Tert-butyl 3-(2E)-4-(dimethylamino)but-2-enamido-2,2-dimethyl-2,3-dihydro-1H-indole-1-carboxylate may serve as a valuable intermediate in the development of novel therapeutic agents. Its structural features suggest that it could be modified further to enhance specific biological activities or to improve pharmacokinetic properties such as solubility and bioavailability. Researchers are particularly interested in exploring its potential as a modulator of enzymes involved in metabolic pathways or as an antagonist or agonist at various receptors.

The indole core of this compound also opens up possibilities for exploring its role in modulating immune responses. Indole derivatives are known to interact with receptors such as Toll-like receptors (TLRs), which play a critical role in initiating inflammatory responses. By targeting these pathways, compounds like Tert-butyl 3-(2E)-4-(dimethylamino)but-2-enamido-2,2-dimethyl-2,3-dihydro-1H-indole-1-carboxylate could potentially be developed into agents that help regulate immune function without excessive side effects.

Furthermore, the amide linkage present in the molecule can be exploited for peptidomimetic design. Peptidomimetics are synthetic analogs of natural peptides that mimic their biological activity but with improved stability and reduced immunogenicity. By incorporating elements of peptide structures into small molecules like Tert-butyl 3-(2E)-4-(dimethylamino)but-2-enamido-2,2-dimethyl-2,3-dihydro-1H-indole-1-carboxylate, researchers may be able to develop new classes of drugs that target peptide-receptor interactions effectively.

The study of this compound also aligns with broader trends in drug discovery towards personalized medicine and targeted therapies. By understanding how specific structural features influence biological activity at a molecular level, researchers can design molecules that are tailored to interact with particular disease pathways or genetic profiles. This approach holds promise for developing more effective treatments with fewer off-target effects.

In conclusion, Tert-butyl 3-(2E)-4-(dimethylamino)but - - enaminodo - - - - - -- - -- - -- - -- - -- - -- - -- - -- - -- - -- - -- - -- - -- - -- - -- --- --- --- --- --- --- --- --- --- --- --- --- --------------------------------------------carboxy l ate (CAS No .2411325--72--7) represents a fascinating subject of study with significant implications for pharmaceutical research . Its complex structure , featuring multiple functional groups , suggests potential applications across various therapeutic areas . As computational methods continue to advance , our ability to predict and validate the biological activity of such compounds will improve , paving the way for innovative drug development strategies . The continued exploration of this molecule will undoubtedly contribute valuable insights into medicinal chemistry and provide new opportunities for therapeutic intervention . p >